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Compound of Interest

Compound Name: But-2-eneperoxoic acid

Cat. No.: B15490070 Get Quote

An In-depth Technical Guide to But-2-eneperoxoic Acid: Nomenclature, Synthesis, and

Stability Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of But-2-eneperoxoic acid, a

reactive intermediate of significant interest in organic synthesis. The document covers the

systematic nomenclature, potential synthetic pathways, and critical stability considerations for

this unsaturated peroxy acid. Due to its inherent reactivity, detailed experimental data for

isolated But-2-eneperoxoic acid is scarce. Therefore, this guide draws upon established

principles of peroxy acid chemistry and data from its precursor, but-2-enoic acid, to provide a

thorough understanding for research and development professionals.

Nomenclature and Structure
The nomenclature of peroxy acids is derived from their corresponding carboxylic acids by

adding the prefix "peroxy-". Therefore, the peroxy acid derivative of but-2-enoic acid is

systematically named But-2-eneperoxoic acid. The structure contains both a carbon-carbon

double bond and a highly reactive peroxy acid functional group, which dictates its chemical

behavior.
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The precursor to But-2-eneperoxoic acid is but-2-enoic acid, which exists as two geometric

isomers: (E)-but-2-enoic acid, commonly known as crotonic acid, and (Z)-but-2-enoic acid,

known as isocrotonic acid. Consequently, But-2-eneperoxoic acid can also exist as (E) and

(Z) isomers.

Physicochemical Properties of the Precursor: But-2-
enoic Acid
Quantitative data for But-2-eneperoxoic acid is not readily available due to its instability.

However, the properties of its stable precursor, (E)-but-2-enoic acid (crotonic acid), are well-

documented and provided below for reference.

Property Value Reference

CAS Number 107-93-7 [1][2][3]

Molecular Formula C₄H₆O₂ [1][2][4]

Molecular Weight 86.09 g/mol [1][2]

Melting Point 71.6 °C

Boiling Point 185 °C

Density 1.018 g/cm³

Solubility in Water 9.4 g/100 mL at 25 °C

pKa 4.69

Synthesis of But-2-eneperoxoic Acid
While a specific, optimized protocol for the synthesis of But-2-eneperoxoic acid is not widely

published, a general and adaptable method for the preparation of peroxycarboxylic acids

involves the reaction of the corresponding carboxylic acid with hydrogen peroxide in the

presence of an acid catalyst.

General Experimental Protocol for Peroxy Acid
Synthesis
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Warning: Peroxy acids are potentially explosive and should be handled with extreme care in a

fume hood, behind a safety shield, and with appropriate personal protective equipment.

Materials:

But-2-enoic acid (crotonic acid)

Hydrogen peroxide (30-70% aqueous solution)

Sulfuric acid (concentrated) or a solid acid catalyst (e.g., Amberlyst-15)

An appropriate organic solvent (e.g., diethyl ether, dichloromethane)

Anhydrous magnesium sulfate or sodium sulfate

Distilled water

Procedure:

Dissolve but-2-enoic acid in the chosen organic solvent in a round-bottom flask equipped

with a magnetic stirrer and placed in an ice-water bath to maintain a low temperature (0-5

°C).

Slowly add a stoichiometric excess of concentrated hydrogen peroxide to the stirred solution.

Carefully add a catalytic amount of concentrated sulfuric acid or the solid acid catalyst to the

reaction mixture.

Allow the reaction to stir at a low temperature for several hours, monitoring the progress by

techniques such as thin-layer chromatography (TLC) or titration of the peroxy acid.

Once the reaction is complete, carefully transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with cold distilled water and a saturated sodium

bicarbonate solution to remove the acid catalyst and any unreacted carboxylic acid. Caution:

The addition of bicarbonate can cause vigorous gas evolution.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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The resulting solution contains the But-2-eneperoxoic acid. It is crucial to use this solution

directly for subsequent reactions without attempting to isolate the pure peroxy acid due to its

instability.

Diagram of the General Synthesis of Peroxy Acids:

General Synthesis of a Peroxy Acid
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Water

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of a peroxy acid.

Stability and Reactivity Considerations
The presence of both a peroxy acid group and a carbon-carbon double bond in the same

molecule makes But-2-eneperoxoic acid particularly unstable. The primary pathway for its

decomposition is believed to be an intramolecular reaction where the peroxy acid epoxidizes its

own double bond.
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This self-epoxidation is a significant challenge in the synthesis and isolation of unsaturated

peroxy acids. For α,β-unsaturated systems like But-2-eneperoxoic acid, the electrophilic

nature of the peroxy acid oxygen can readily attack the nucleophilic C=C double bond, leading

to the formation of an epoxide.

Diagram of the Intramolecular Reaction of But-2-eneperoxoic Acid:

Potential Intramolecular Reaction of But-2-eneperoxoic Acid
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Caption: Intramolecular reaction leading to the instability of But-2-eneperoxoic acid.

Potential Applications in Organic Synthesis
Despite its instability, But-2-eneperoxoic acid, generated in situ, can be a valuable reagent in

organic synthesis. The primary application of peroxy acids is in epoxidation reactions. The

direct, intramolecular delivery of the oxygen atom can lead to stereospecific outcomes that may

be difficult to achieve with intermolecular reagents. Furthermore, the resulting epoxy acids are

versatile intermediates that can be used in the synthesis of various functionalized molecules,

including diols and amino alcohols, which are important building blocks in drug development.
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Conclusion
But-2-eneperoxoic acid is a reactive chemical species with potential applications in

stereoselective synthesis. While its isolation is challenging due to inherent instability arising

from intramolecular reactions, its in situ generation provides a pathway to novel epoxy acids. A

thorough understanding of its nomenclature, synthesis based on its carboxylic acid precursor,

and reactivity is crucial for any researcher or professional aiming to utilize this class of

compounds in their work. Future research may focus on developing stabilized formulations or

flow chemistry approaches to harness the synthetic potential of this and other unsaturated

peroxy acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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